3-fluoro-1-N-(propan-2-yl)benzene-1,2-diamine
Overview
Description
“3-fluoro-1-N-(propan-2-yl)benzene-1,2-diamine” is a chemical compound with the molecular formula C9H13FN2 . It has a molecular weight of 168.21 g/mol . This compound is not intended for human or veterinary use and is used for research purposes.
Molecular Structure Analysis
The InChI code for “3-fluoro-1-N-(propan-2-yl)benzene-1,2-diamine” is 1S/C9H13FN2/c1-6(2)12-8-5-3-4-7(10)9(8)11/h3-6,12H,11H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
“3-fluoro-1-N-(propan-2-yl)benzene-1,2-diamine” is a powder that is stored at room temperature .Scientific Research Applications
Synthesis of Fluorinated Pyridines
Fluorinated pyridines are compounds of significant interest due to their unique physical, chemical, and biological properties. The presence of fluorine atoms in these molecules often leads to reduced basicity and reactivity compared to their chlorinated and brominated analogues3-fluoro-1-N-(propan-2-yl)benzene-1,2-diamine can serve as a precursor in the synthesis of various fluoropyridines . These compounds have applications in the development of pharmaceuticals and agrochemicals, where the introduction of fluorine atoms can lead to improved physical and biological properties .
Radiopharmaceuticals
The compound’s potential for substitution with fluorine-18 makes it a candidate for the synthesis of radiolabeled pyridines. These F-18 substituted pyridines are of special interest as imaging agents in positron emission tomography (PET), which is used for the local radiotherapy of cancer and other biological applications .
Agricultural Chemistry
In the search for new agricultural products, the introduction of fluorine atoms into lead structures is a common modification3-fluoro-1-N-(propan-2-yl)benzene-1,2-diamine could be used as a starting material for the synthesis of herbicides and insecticides, contributing to the development of compounds with improved environmental properties .
Metal-Organic Frameworks (MOFs)
The structural versatility of 3-fluoro-1-N-(propan-2-yl)benzene-1,2-diamine may allow it to be incorporated into MOFs. These frameworks have a wide range of applications, including gas storage, separation, and catalysis. The compound could influence the MOF’s properties, such as porosity and thermal stability, which are crucial for CO2 capture and other environmental applications .
Organic Synthesis
This compound can be involved in various organic synthesis reactions, serving as an intermediate or a reactant. Its unique structure allows for the creation of complex molecules that could have applications in medicinal chemistry and materials science .
Fluorination Chemistry
The compound is relevant in fluorination chemistry, where it can undergo reactions to introduce fluorine atoms into other molecules. This process is essential for creating fluorinated derivatives that are widely used in the pharmaceutical and agrochemical industries due to their enhanced stability and biological activity .
Safety And Hazards
properties
IUPAC Name |
3-fluoro-1-N-propan-2-ylbenzene-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13FN2/c1-6(2)12-8-5-3-4-7(10)9(8)11/h3-6,12H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWTDLGUALTZRCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=C(C(=CC=C1)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-1-N-(propan-2-yl)benzene-1,2-diamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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